Cas no 1540332-17-9 (2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine)
2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine
- 2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine
- EN300-1782433
- 1540332-17-9
-
- Inchi: 1S/C13H18FNO/c1-12(2,15)13(6-7-13)10-5-4-9(16-3)8-11(10)14/h4-5,8H,6-7,15H2,1-3H3
- InChI Key: JBBOBKXBSDJQDF-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(C(C)(C)N)CC1)OC
Computed Properties
- Exact Mass: 223.137242360g/mol
- Monoisotopic Mass: 223.137242360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2Ų
2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1782433-0.05g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1782433-0.1g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1782433-0.25g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1782433-0.5g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1782433-1.0g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 1g |
$1272.0 | 2023-05-27 | ||
| Enamine | EN300-1782433-2.5g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1782433-5.0g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 5g |
$3687.0 | 2023-05-27 | ||
| Enamine | EN300-1782433-10.0g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 10g |
$5467.0 | 2023-05-27 | ||
| Enamine | EN300-1782433-1g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1782433-5g |
2-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]propan-2-amine |
1540332-17-9 | 5g |
$3687.0 | 2023-09-20 |
2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine
2-(1-(2-Fluoro-4-Methoxyphenyl)cyclopropyl)Propane-2-Amine (CAS 1540332-17-9): Structural Insights and Emerging Applications in Medicinal Chemistry
Among the rapidly evolving landscape of small molecule drug candidates, 2-(1-(2-fluoro-4-methoxyphenyl)cyclopropyl)propane-2-amine (CAS 1540332-17-9) has emerged as a compelling structural motif with intriguing pharmacological properties. This compound, characterized by its unique combination of a fluorinated methoxyphenyl group conjugated to a cyclopropane ring via an alkylamine linker, represents a promising scaffold for developing novel therapeutics targeting G-protein coupled receptors (GPCRs) and ion channels. Recent studies published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00876) have highlighted its potential in modulating serotonin receptor subtypes through conformationally restricted interactions.
The cyclopropyl moiety plays a critical role in stabilizing the bioactive conformation through ring strain energy release upon receptor binding. Computational docking studies using Glide SP methodology demonstrated that this strained ring facilitates optimal orientation within the serotonin 5-HT2B receptor binding pocket, achieving a docking score of -8.7 kcal/mol compared to reference ligands. This structural feature also contributes to enhanced metabolic stability, with half-life measurements in human liver microsomes showing >8 hours at 1 μM concentrations under phase I metabolism conditions.
Incorporation of the fluoro-methoxyphenyl substituent introduces electronic effects that modulate ligand-receptor interactions. Fluorine's ability to mimic hydrogen bonding while reducing steric bulk allows precise tuning of binding kinetics. Recent NMR spectroscopy studies (Bruker AVANCE III 600 MHz) revealed that this substituent induces a 3-fold increase in ligand residence time on the dopamine D3 receptor compared to non-fluorinated analogs. Such properties are particularly advantageous for developing long-acting treatments for neuropsychiatric disorders where sustained receptor occupancy is critical.
Synthetic accessibility remains a key advantage of this compound class. A convergent synthesis approach reported in Eur. J. Org. Chem. (DOI: 10.1002/ejoc.202300894) achieves the target molecule in six steps from commercially available starting materials with an overall yield of 68%. The critical step involves palladium-catalyzed Suzuki-Miyaura coupling between iodinated cyclopropane intermediates and arylboronic acids under microwave-assisted conditions, enabling scalable production while maintaining stereochemical integrity.
Clinical translatability is supported by preliminary ADME/T profiles showing favorable pharmacokinetic properties in preclinical models. In rodent studies, oral administration demonstrated dose-dependent plasma levels with an oral bioavailability of ~45% at 5 mg/kg doses. Hepatotoxicity assessments using primary rat hepatocytes indicated no significant mitochondrial membrane potential disruption up to 50 μM concentrations, aligning with recent regulatory guidelines emphasizing early safety assessment during lead optimization.
The structural features of this compound create opportunities for allosteric modulation strategies currently being explored for neurodegenerative diseases. A collaborative study between pharmaceutical researchers and computational chemists demonstrated that substituent variations at the cyclopropane position can selectively activate β-arrestin recruitment pathways while sparing G-protein signaling-a phenomenon termed biased agonism that may reduce side effect profiles associated with traditional orthosteric ligands.
In oncology applications, emerging data suggests this scaffold's potential as a pan-PARP inhibitor through covalent binding mechanisms involving electrophilic warhead design strategies currently under investigation by several academic groups. Preliminary cell viability assays using NCI-HS-Sen human tumor cell lines showed IC50 values below 5 nM when conjugated with reactive acrylamide groups, though further optimization is required to address off-target effects observed at higher concentrations.
This compound's unique architecture also enables exploration of prodrug strategies to enhance tissue penetration across biological barriers such as the blood-brain barrier (BBB). Molecular dynamics simulations using Desmond software revealed that BBB permeability could be improved by >6-fold when attaching PEG-based hydrophilic moieties through amide linkages at the propaneamine nitrogen-a modification currently being validated experimentally using parallel artificial membrane permeability assays (PAMPA).
Ongoing research focuses on leveraging machine learning models trained on large pharmacophore databases to predict optimal substituent patterns for specific therapeutic targets. A recent study published in Nature Machine Intelligence employed graph neural networks to identify that meta-positioned methoxy groups combined with fluorine substitution at para positions create favorable electrostatic fields for α7nAChR modulation-a discovery directly applicable to designing next-generation nicotine addiction therapies.
The combination of synthetic tractability and tunable pharmacological properties positions this compound class as a versatile platform for addressing unmet medical needs across multiple therapeutic areas including neurology, oncology, and cardiovascular diseases. As highlighted in recent reviews by Nature Reviews Drug Discovery, such structurally constrained scaffolds represent key components of modern drug discovery pipelines where precision engineering meets computational prediction capabilities.
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